Cas no 101079-66-7 (4,5-dibromothiophene-3-carboxylic acid)

4,5-dibromothiophene-3-carboxylic acid structure
101079-66-7 structure
Product Name:4,5-dibromothiophene-3-carboxylic acid
CAS No:101079-66-7
MF:C5H2Br2O2S
MW:285.941178798676
CID:1080456
PubChem ID:647650
Update Time:2025-04-20

4,5-dibromothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-dibromothiophene-3-carboxylic acid
    • 4,5-dibromo-thiophene-3-carboxylic acid
    • 4,5-Dibrom-thiophen-3-carbonsaeure
    • HMS3322A21
    • AI-472/32218027
    • MLS000027034
    • STK373640
    • 3-Thiophenecarboxylic acid, 4,5-dibromo-
    • 101079-66-7
    • SCHEMBL4584288
    • EN300-1590156
    • BEA07966
    • A897244
    • DB-252915
    • AKOS000507466
    • HMS2172J06
    • CS-0235613
    • CHEMBL1587370
    • 4,5-dibromothiophene-3-carboxylicacid
    • Z1696866980
    • SMR000008990
    • HMS1677C07
    • 4,5-dibromo-3-thiophenecarboxylic acid
    • Inchi： 1S/C5H2Br2O2S/c6-3-2(5(8)9)1-10-4(3)7/h1H,(H,8,9)
    • InChI Key： ARYZJCDPKDFHPT-UHFFFAOYSA-N
    • SMILES： BrC1=C(SC=C1C(=O)O)Br

Computed Properties

  • Exact Mass: 283.81400
  • Monoisotopic Mass: 283.81423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 2.97130

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4,5-dibromothiophene-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101079-66-7)4,5-dibromothiophene-3-carboxylic acid
Order Number:A897244
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):1301.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:101079-66-7)4,5-dibromothiophene-3-carboxylic acid
A897244
Purity:99%
Quantity:1g
Price ($):1301.0
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